Cas no 2138116-71-7 ((2-methanesulfonylethyl)1-(3-methoxy-1,2-thiazol-5-yl)ethylamine)

• Product Name: (2-methanesulfonylethyl)1-(3-methoxy-1,2-thiazol-5-yl)ethylamine
• CAS No: 2138116-71-7
• MF: C₉H₁₆N₂O₃S₂
• MW: 264.364939689636
• CID: 5777477
• PubChem ID: 165862321
• Update Time: 2025-05-27

(2-methanesulfonylethyl)1-(3-methoxy-1,2-thiazol-5-yl)ethylamine Chemical and Physical Properties

Names and Identifiers

• (2-methanesulfonylethyl)[1-(3-methoxy-1,2-thiazol-5-yl)ethyl]amine
• EN300-1179573
• 2138116-71-7
• (2-methanesulfonylethyl)1-(3-methoxy-1,2-thiazol-5-yl)ethylamine

• Inchi： 1S/C9H16N2O3S2/c1-7(10-4-5-16(3,12)13)8-6-9(14-2)11-15-8/h6-7,10H,4-5H2,1-3H3
• InChI Key： HEBHBZGEJCLFFM-UHFFFAOYSA-N
• SMILES： S(C)(CCNC(C)C1=CC(=NS1)OC)(=O)=O

Computed Properties

• Exact Mass: 264.06023472g/mol
• Monoisotopic Mass: 264.06023472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 105Ų

Additional information on (2-methanesulfonylethyl)1-(3-methoxy-1,2-thiazol-5-yl)ethylamine

Comprehensive Overview of (2-methanesulfonylethyl)1-(3-methoxy-1,2-thiazol-5-yl)ethylamine (CAS No. 2138116-71-7)

The compound (2-methanesulfonylethyl)1-(3-methoxy-1,2-thiazol-5-yl)ethylamine (CAS No. 2138116-71-7) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including a methanesulfonyl moiety and a 3-methoxy-1,2-thiazol-5-yl ring, which contribute to its distinct physicochemical properties. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in pharmaceuticals, agrochemicals, and material science. The presence of both sulfonyl and thiazole groups makes it a versatile intermediate for synthetic modifications.

In recent years, the demand for sulfur-containing heterocycles like thiazoles has surged, driven by their prevalence in bioactive molecules. The 3-methoxy-1,2-thiazol-5-yl segment in this compound is particularly noteworthy, as it aligns with current trends in drug discovery targeting kinase inhibitors and anti-inflammatory agents. Meanwhile, the methanesulfonylethyl group enhances solubility and metabolic stability, traits highly sought after in modern medicinal chemistry. These attributes position CAS No. 2138116-71-7 as a valuable building block for innovative research.

From a synthetic perspective, the compound's structure offers multiple sites for functionalization, enabling the creation of derivatives with tailored properties. This flexibility is critical for addressing challenges in structure-activity relationship (SAR) studies. For instance, the ethylamine linker can be modified to optimize binding affinity or pharmacokinetic profiles. Such modifications are frequently explored in the development of small-molecule therapeutics, a hot topic in pharmaceutical forums and academic publications.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike many traditional sulfonamide derivatives, (2-methanesulfonylethyl)1-(3-methoxy-1,2-thiazol-5-yl)ethylamine exhibits favorable biodegradability profiles, as suggested by computational models. This aligns with the growing emphasis on green chemistry and sustainable synthesis practices. Laboratories focusing on eco-friendly catalysts or solvent-free reactions may find this compound particularly relevant for their workflows.

Analytical characterization of CAS No. 2138116-71-7 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity testing. These methods ensure batch-to-batch consistency, a priority for industrial-scale production. Researchers frequently search for spectral data libraries or fragmentation patterns of similar compounds, underscoring the need for detailed technical documentation.

In summary, (2-methanesulfonylethyl)1-(3-methoxy-1,2-thiazol-5-yl)ethylamine represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug discovery to sustainable materials—reflect broader industry trends. As interest in tailored heterocycles and bioactive scaffolds continues to rise, this compound is poised to remain a focal point for interdisciplinary research.